Cas no 1379032-21-9 (7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 1379032-21-9
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245453834534
• CID: 6309373
• PubChem ID: 64758049
• Update Time: 2025-05-19

7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid
• AKOS014086032
• EN300-1455474
• 1379032-21-9
• 7-(trifluoromethyl)-2-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C11H16F3NO2/c12-11(13,14)7-2-1-3-10(4-7)6-15-5-8(10)9(16)17/h7-8,15H,1-6H2,(H,16,17)
• InChI Key： VMWVARKTCJHJRF-UHFFFAOYSA-N
• SMILES： FC(C1CCCC2(CNCC2C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 251.11331324g/mol
• Monoisotopic Mass: 251.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid

Introduction to 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 1379032-21-9)

7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1379032-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This spirocyclic amide derivative features a unique structural motif, combining a spirocyclic framework with a trifluoromethyl substituent, which imparts distinct physicochemical properties and biological activities. The compound's molecular architecture, characterized by a nitrogen-containing spirocycle connected to a decane backbone, makes it a promising candidate for further exploration in drug discovery and material science.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry due to its ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied for its potential to modulate pharmacokinetic profiles and improve therapeutic efficacy. The spirocyclic core of 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid introduces rigidity and conformational stability, which can be advantageous in designing molecules with improved binding interactions.

Structurally, the compound belongs to the class of spirocyclic amides, which have been reported to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Spirocyclic compounds are particularly interesting due to their unique three-dimensional structures, which can lead to selective interactions with biological macromolecules. The nitrogen atom in the spirocycle may serve as a hydrogen bond acceptor or participate in coordination with metal ions, further influencing the compound's reactivity and function.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid could interact with enzymes or receptors through its spirocyclic core and trifluoromethyl group, potentially leading to novel therapeutic applications. For instance, its structural features may allow it to disrupt key signaling pathways involved in diseases such as cancer or neurodegeneration.

The synthesis of 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct such complex molecules efficiently. The trifluoromethyl group is typically introduced via halogen-metal exchange followed by quenching with fluorinating agents, highlighting the importance of specialized reagents in constructing this motif.

In terms of applications, 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid has shown promise as an intermediate in the synthesis of more complex bioactive molecules. Its carboxylic acid functionality allows for further derivatization via esterification or amidation reactions, expanding its utility in medicinal chemistry libraries. Additionally, the compound's ability to serve as a scaffold for structure-based drug design makes it valuable for identifying new lead compounds.

Biological evaluation of 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid has begun to reveal its potential therapeutic benefits. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors relevant to human health conditions. The trifluoromethyl group's electronic effects can modulate the compound's bioactivity by influencing charge distribution and solubility parameters. Furthermore, the spirocyclic core may provide steric hindrance that enhances selectivity over off-target interactions.

The role of computational tools in understanding the behavior of 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to explore its conformational landscape and interaction with biological targets at an atomic level. These studies provide critical insights into how structural modifications can optimize pharmacological properties without compromising efficacy.

Future research directions for 7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid include exploring its potential as an agrochemical intermediate or specialty chemical building block beyond pharmaceutical applications. The unique structural features of this compound make it well-suited for developing novel materials with tailored properties for industrial use.

In conclusion,7-(trifluoromethyl)-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 1379032-21-9) represents an intriguing molecule with significant potential across multiple domains of chemical research and application development。 Its structural complexity combined with functional versatility positions it as a valuable asset for both academic investigations and industrial innovation。 As synthetic methodologies continue to evolve，the accessibility of such specialized compounds will likely increase，fostering further discoveries。